7-allyl-3,9-dimethyl-1-(3-phenylpropyl)-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 3,9-dimethyl-1-(3-phenylpropyl)-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C21H24N6O2/c1-4-12-25-19(28)17-18(24(3)21(25)29)22-20-26(17)14-15(2)23-27(20)13-8-11-16-9-6-5-7-10-16/h4-7,9-10H,1,8,11-14H2,2-3H3
• InChI Key: IDVJNKNCNAAVOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC=C)CCCC4=CC=CC=C4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

7-allyl-3,9-dimethyl-1-(3-phenylpropyl)-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer, Anti-HIV, and Antimicrobial Activities

• A study by Ashour et al. (2012) explored the synthesis of new triazino and triazolo[4,3-e]purine derivatives, including compounds similar to the specified chemical, demonstrating potential anticancer, anti-HIV, and antimicrobial activities. One compound showed considerable activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D. Another displayed moderate anti-HIV-1 activity, and different compounds exhibited notable antimicrobial effects against various bacterial strains, with one being as active as ampicillin (Ashour et al., 2012).

Antitumor Activity and Vascular Relaxing Effects

• Ueda et al. (1987) synthesized novel heterocycles related to the specified chemical structure, revealing their potential antitumor activities. One compound exhibited activity against P 388 leukemia. However, the study noted that none of the synthesized compounds demonstrated significant vascular relaxing effects (Ueda et al., 1987).

Antiproliferative Agents Against Cancer

• A 2021 study by Sucharitha et al. synthesized novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives. They demonstrated strong anti-proliferative activity against human cancer cell lines MCF-7 and A-549, with activities comparable to the standard drug doxorubicin (Sucharitha et al., 2021).

Molecular Structure and Characterization

• Hwang et al. (2006) conducted a study focusing on the synthesis, molecular structure, and characterization of allylic derivatives of 6-amino-3-methyl-1,2,4-triazolo[3,4-f][1,2,4]-triazin-8(7H)-one, which shares a similar structure to the specified chemical. This study provided insights into the molecular structure and potential properties of these compounds (Hwang et al., 2006).